Cas no 5367-62-4 (4-(1-azepanyl)-3-nitroaniline)

4-(1-azepanyl)-3-nitroaniline structure
4-(1-azepanyl)-3-nitroaniline structure
Product Name:4-(1-azepanyl)-3-nitroaniline
CAS No:5367-62-4
MF:C12H17N3O2
MW:235.282282590866
CID:1583024
PubChem ID:26597678
Update Time:2025-04-21

4-(1-azepanyl)-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 4-(1-Azepanyl)-3-nitroaniline
    • Thiamin tetrahydrofurfuryl disulfide hydrochloride
    • N-(4-Amino-2-methylpyrimidin-5-ylmethyl)-N-{4-hydroxy-1-methyl-2-[(RS)-tetrahydrofuran-2-ylmethyldisulfanyl]but-1-en-1-y
    • N-(4-amino-2-nitrophenyl)azepan
    • Formamide, N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-[4-hydroxy-1-methyl-2-[[(tetrahydro-2-furanyl)methyl]dithio]-1-butenyl]-, monohydrochloride
    • N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-{4-hydroxy-1-methyl-2-[(tetrahydrofurfuryl)dithio]but-1-en-1-yl}formamide monohydrochloride
    • Formamide, N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-[4-hydroxy-1-methyl-2-[(tetrahydrofurfuryl)dithio]-1-butenyl]-, monohydrochloride (8CI)
    • 4-hexahydroazepin-1-yl-3-nitro-aniline
    • Thiamine tetrahydrofurfuryl disulfide hydrochloride
    • N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[4-hydroxy-1-methyl-2-[(tetrahydrofurfuryl)dithio]but-1-en-1-yl]formamide monohydrochloride
    • 4-&lt
    • 1.6-Hexamethylen-imino&gt
    • -3-nitro-anilin
    • TTFD hydrochloride
    • 4-(Homopiperidin-1-yl)-3-nitroaniline
    • 4-Azepan-1-yl-3-nitroaniline
    • N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-{4-hydroxy-1-methyl-2-[(tetrahydrofurfu
    • 5367-62-4
    • SB80904
    • MFCD09038317
    • 4-(azepan-1-yl)-3-nitroaniline
    • SCHEMBL7805734
    • AKOS015854197
    • 4-(1-azepanyl)-3-nitroaniline
    • MDL: MFCD09038317
    • Inchi: 1S/C12H17N3O2/c13-10-5-6-11(12(9-10)15(16)17)14-7-3-1-2-4-8-14/h5-6,9H,1-4,7-8,13H2
    • InChI Key: AXCMPAWDTLJSBP-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1N1CCCCCC1)N)=O

Computed Properties

  • Exact Mass: 235.132076794g/mol
  • Monoisotopic Mass: 235.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.1Ų

Experimental Properties

  • Melting Point: 74-75

4-(1-azepanyl)-3-nitroaniline Security Information

4-(1-azepanyl)-3-nitroaniline Pricemore >>

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